Cas no 2172066-97-4 (3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-2-(propan-2-yl)butanoic acid)

• Product Name: 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-2-(propan-2-yl)butanoic acid
• CAS No: 2172066-97-4
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 5905795
• PubChem ID: 165876048
• Update Time: 2025-06-08

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-2-(propan-2-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-2-(propan-2-yl)butanoic acid
• 2172066-97-4
• 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanamido]-2-(propan-2-yl)butanoic acid
• EN300-1523859

• Inchi： 1S/C26H32N2O5/c1-15(2)22(23(29)30)16(3)27-24(31)26(4,5)28-25(32)33-14-21-19-12-8-6-10-17(19)18-11-7-9-13-20(18)21/h6-13,15-16,21-22H,14H2,1-5H3,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： YJCNRJIEYGVXFL-UHFFFAOYSA-N
• SMILES： O(C(NC(C)(C)C(NC(C)C(C(=O)O)C(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-2-(propan-2-yl)butanoic acid

Recent Advances in the Study of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-2-(propan-2-yl)butanoic acid (CAS: 2172066-97-4)

The compound 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-2-(propan-2-yl)butanoic acid (CAS: 2172066-97-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its complex structure incorporating a fluorenylmethoxycarbonyl (Fmoc) protecting group and a branched alkyl chain, is being explored for its potential applications in peptide synthesis, drug delivery, and targeted therapeutics. The Fmoc group, a widely used protecting group in solid-phase peptide synthesis (SPPS), enhances the molecule's utility in the development of novel peptide-based drugs.

Recent studies have focused on the synthesis and optimization of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-2-(propan-2-yl)butanoic acid to improve its yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and confirm its structural integrity. Researchers have also investigated its stability under various physiological conditions, which is critical for its potential use in vivo. The compound's unique structural features, including the presence of both hydrophobic and hydrophilic moieties, make it a promising candidate for the development of amphiphilic drug carriers.

In addition to its synthetic applications, 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-2-(propan-2-yl)butanoic acid has shown potential in modulating biological pathways. Preliminary in vitro studies suggest that this compound may interact with specific protein targets involved in inflammation and cancer progression. For instance, it has been observed to inhibit the activity of certain kinases that play a role in tumor cell proliferation. These findings highlight the compound's dual role as both a synthetic intermediate and a bioactive molecule, opening new avenues for therapeutic development.

Further research is needed to fully elucidate the pharmacological properties and mechanisms of action of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-2-(propan-2-yl)butanoic acid. Current efforts are directed towards optimizing its pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) characteristics. Collaborative studies between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications. The compound's versatility and potential for customization make it a valuable asset in the ongoing quest for innovative therapeutic agents.

In conclusion, 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-2-(propan-2-yl)butanoic acid (CAS: 2172066-97-4) represents a promising area of research in chemical biology and drug development. Its unique structural properties and potential biological activities warrant further investigation to unlock its full therapeutic potential. As the field advances, this compound may emerge as a key player in the design of next-generation pharmaceuticals.